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May

16

Small Molecule Compounds and the MAPK/ERK Signaling Pathway

mapk-erk-pathway

Small Molecule Compounds and the MAPK/ERK Signaling Pathway

Extracellular signal-regulated kinase 1/2 (ERK) belongs to the mitogen-activated protein kinase (MAPK) family. ERK is generally located in the cytoplasm; upon activation, ERK enters the nucleus and regulates transcription factor activity and gene expression. In cells from yeast to mammals, receptor tyrosine kinases (RTKs) are known to exploit a highly conserved signal-transduction pathway, carrying the signal triggered by the binding of growth factors to activate ERK.

Feb

17

Small Molecule Compounds and the NF-κB Signaling Pathway

nf-kb-pathway

Small Molecule Compounds and the NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is an ancient protein transcription factor and considered a regulator of innate immunity. NF-κB is found in almost all animal cell types. In mammals, the NF-κB family is composed of five related transcription factors: p50, p52, RelA (p65), c-Rel, and RelB. NF-κB controls the expression of genes involved in a number of physiological responses, including immune-inflammatory responses, acute-phase inflammatory responses, oxidative stress responses, cell adhesion, differentiation, and apoptosis.

Jan

10

Small Molecule Compounds Targeting Cyclin-Dependent Kinases

cyclin-dependent-kinases

Small Molecule Compounds Targeting Cyclin-Dependent Kinases

Cyclin-dependent kinases (CDKs) are serine/threonine kinases whose activity depends on a regulatory subunit - a cyclin. Based on the sequence of the kinase domain, CDKs belong to the CMGC group of kinases (named for the initials of some members), along with mitogen-activated protein kinases (MAPKs), glycogen synthase kinase-3 beta (Gsk3β), members of the dual-specificity tyrosine-regulated kinase (DYRK) family and CDK-like kinases. CDKs are relatively small proteins, with molecular weights ranging from 34 to 40 kDa, and contain little more than the kinase domain.

Oct

19

Olaparib Added to Standard Treatment Boosts Survival in Patients with Inherited BRCA Mutations

parp-inhibitors-antagonists

Olaparib Added to Standard Treatment Boosts Survival in Patients with Inherited BRCA Mutations

Oct

13

Small Molecule Immunomodulation in Cancer

immunomodulation

Small Molecule Immunomodulation in Cancer

Cytotoxic chemotherapies have traditionally been used to treat advanced solid tumors, but these are generally non-curative, are associated with significant toxicities and do not produce durable response rates. There is increasing interest in the role of immunotherapy as an attractive strategy in the management of advanced solid tumors previously assumed to be non-immunogenic.

Sep

30

Two Drugs Targeting DNA Damage Response Show Promise in Ongoing Cancer Trials - Apr, 2022

ddr

Two Drugs Targeting DNA Damage Response Show Promise in Ongoing Cancer Trials - Apr, 2022

Results from early-stage clinical trials show two drugs that target the DNA damage response (DDR) pathway in cancers — ATR inhibitor elimusertib and PARP inhibitor AZD5305 — are safe and clinically beneficial in treating patients with advanced solid tumors. Principal investigator Timothy Yap, M.B.B.S., Ph.D., associate professor of Investigational Cancer Therapeutics, today presented new data from the trials at the American Association for Cancer Research (AACR) Annual Meeting 2022.

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